molecular formula C17H19N3O5S B2406204 N1-(4-methoxyphenyl)-N2-(4-sulfamoylphenethyl)oxalamide CAS No. 887204-21-9

N1-(4-methoxyphenyl)-N2-(4-sulfamoylphenethyl)oxalamide

Cat. No. B2406204
CAS RN: 887204-21-9
M. Wt: 377.42
InChI Key: UUUMOSMFYQURIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

NSC 745887 is a small molecule that belongs to the oxalamide family. It was first synthesized in 2005 by researchers at the National Cancer Institute (NCI) as part of a program to develop novel anticancer agents. Since then, NSC 745887 has been studied for its potential use in a variety of scientific research applications.

Scientific Research Applications

α-Glucosidase Inhibition

Sulfonylurea derivatives, including our compound of interest, have been investigated for their α-glucosidase inhibitory activity. In a study, compounds 5c, 5h, and 8e demonstrated significant in vitro α-glucosidase inhibition, with IC50 values of 5.58 µM, 79.85 µM, and 213.36 µM, respectively. These values were compared to standard compounds acarbose (IC50 = 268.29 µM) and glipizide (IC50 = 300.47 µM) . This suggests potential applications in managing blood glucose levels, especially in type 2 diabetic patients.

Antidiabetic Properties

Sulfonylureas, including our compound, are widely used as potent blood glucose-reducing agents for diabetes treatment. They enhance insulin responsiveness by increasing the number of insulin receptors on cell membranes. However, side effects such as hypoglycemia, weight gain, and cardiovascular risks are associated with their use. Combining sulfonylureas with α-glucosidase inhibitors has been explored as an add-on therapy to improve lipid profiles, reduce body weight, and control glycemic levels .

properties

IUPAC Name

N'-(4-methoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N3O5S/c1-25-14-6-4-13(5-7-14)20-17(22)16(21)19-11-10-12-2-8-15(9-3-12)26(18,23)24/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)(H2,18,23,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUUMOSMFYQURIW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N3O5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(4-methoxyphenyl)-N2-(4-sulfamoylphenethyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.